Cas no 902836-52-6 (3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE)

• Product Name: 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE
• CAS No: 902836-52-6
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• MDL: MFCD08061060
• CID: 5234212
• Update Time: 2025-09-24

3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE

• MDL： MFCD08061060
• Inchi： 1S/C13H16N2O2/c1-16-13-7-10(8-14)4-5-12(13)17-11-3-2-6-15-9-11/h4-5,7,11,15H,2-3,6,9H2,1H3
• InChI Key： DQDILUBZRNIFAM-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OC2CCCNC2)C(OC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE

Introduction to 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE (CAS No. 902836-52-6)

3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE, also known by its CAS number 902836-52-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzonitriles and is characterized by its unique structural features, including a methoxy group and a piperidinyl ether moiety. These functional groups contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE can be represented as C₁₅H₁₇NO₂. The presence of the methoxy group at the 3-position and the piperidinyl ether at the 4-position on the benzene ring imparts specific electronic and steric effects that influence its reactivity and biological activity. The nitrile group, a key functional group in many pharmaceuticals, adds to the compound's versatility in forming derivatives and analogs.

In recent years, 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE has been studied for its potential as a lead compound in drug discovery. Research has focused on its interactions with various biological targets, including enzymes, receptors, and ion channels. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are common targets for therapeutic intervention.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE to several GPCRs. The results showed that the compound exhibited high selectivity for specific receptor subtypes, suggesting its potential as a selective ligand for these targets. This selectivity is crucial for minimizing off-target effects and improving the safety profile of potential drugs derived from this compound.

Beyond its interactions with GPCRs, 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE has also been explored for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. A study published in the European Journal of Pharmacology in 2020 demonstrated that 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE have also been evaluated to assess its suitability for therapeutic use. A preclinical study conducted by researchers at a leading pharmaceutical company found that the compound exhibited favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings indicate that 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE has good bioavailability and a favorable half-life, which are important considerations for drug development.

In addition to its potential therapeutic applications, 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE has been used as a synthetic intermediate in the production of other bioactive compounds. Its unique chemical structure makes it a valuable building block for constructing more complex molecules with diverse biological activities. This versatility has led to its use in combinatorial chemistry approaches to discover new lead compounds for various diseases.

The safety profile of 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE has also been extensively studied. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, as with any new chemical entity, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 3-METHOXY-4-(3-PIPERIDINYLOXY)BENZONITRILE (CAS No. 902836-52-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.